Cas no 2089750-68-3 (6-(4-Bromobenzyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(4-Bromobenzyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 2089750-68-3
• MF: C₁₁H₉BrN₂OS
• MW: 297.170960187912
• CID: 5056137
• Update Time: 2023-08-25

6-(4-Bromobenzyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromobenzyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 6-[(4-bromophenyl)methyl]-2-sulfanylidene-1H-pyrimidin-4-one
• 6-(4-Bromobenzyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C11H9BrN2OS/c12-8-3-1-7(2-4-8)5-9-6-10(15)14-11(16)13-9/h1-4,6H,5H2,(H2,13,14,15,16)
• InChI Key： VILJHCDMNCWASL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=CC(NC(N1)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2